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Compound of Interest

Compound Name: llexhainanoside D

Cat. No.: B2384743

For Researchers, Scientists, and Drug Development Professionals

Abstract

llexhainanoside D, a triterpenoid saponin isolated from the leaves of llex hainanensis Merr.,
has emerged as a compound of significant interest in the scientific community. Possessing a
complex molecular architecture, it has demonstrated promising anti-inflammatory and
hepatoprotective activities. This technical guide provides a comprehensive overview of the
physical and chemical properties of llexhainanoside D, alongside detailed experimental
protocols for its isolation and analysis. Furthermore, it delves into its biological activities,
elucidating the signaling pathways it modulates, to support further research and drug
development endeavors.

Physicochemical Properties

llexhainanoside D is a white amorphous powder, and its fundamental physicochemical
properties have been characterized through various analytical techniques.

General Properties

A summary of the key physical and chemical identifiers for llexhainanoside D is presented in
Table 1.
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Property Value Reference
Molecular Formula CseHs6011

Molecular Weight 664.83 g/mol

CAS Number 1137648-52-2 [1]

Physical State Amorphous Powder

Purity (HPLC) >98%

Source llex hainanensis Merr. (leaves)  [1]

Spectroscopic Data

The structural elucidation of llexhainanoside D was achieved through extensive spectroscopic
analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. The detailed *H and 3C
NMR data are crucial for its identification and characterization.

Table 2: 1H NMR (CDsOD, 400 MHz) and 3C NMR (CDsOD, 100 MHz) Data for
llexhainanoside D
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Position oC (ppm) OH (ppm, mult., J in Hz)
Aglycone

1 39.8 0.95 (m), 1.65 (m)
2 27.5 1.68 (m), 1.95 (m)
3 91.0 3.25(dd, 11.5, 4.5)
4 39.9

5 56.8 0.78 (d, 11.0)

6 19.4 1.50 (m), 1.62 (m)
7 34.0 1.40 (m), 1.55 (m)
8 40.8

9 48.0 1.58 (m)

10 38.0

11 24.5 1.90 (m), 1.95 (m)
12 126.5 5.40 (t, 3.5)

13 139.5

14 43.0

15 29.0 1.55 (m), 2.10 (m)
16 26.5 1.80 (m), 2.05 (m)
17 49.5

18 42.5 2.95 (dd, 13.5, 4.0)
19 73.0 3.75 (d, 10.0)

20 42.8

21 31.5 1.35 (m), 1.60 (m)
22 36.0 1.65 (m), 1.85 (m)
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23 29.0 1.15 (s)
24 178.5

25 17.0 0.85 (s)
26 18.0 0.90 (s)
27 27.0 1.25 (s)
28 178.0

29 335 1.00 (s)
30 24.0 0.98 (s)

Glucosyl Moiety

1 106.0 4.50 (d, 7.5)
2 75.5 3.30 (m)
3 78.5 3.40 (m)
4 715 3.35 (m)
5 78.0 3.45 (m)
6 62.5 3.70 (m), 3.85 (m)

Data extracted from Liu et al., Magn Reson Chem, 2009.

Experimental Protocols
Isolation and Purification of llexhainanoside D

The following protocol outlines the general steps for the extraction and isolation of
llexhainanoside D from the leaves of llex hainanensis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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